Artanin

Specification

• CAS No.: 96917-26-9
• Molecular Formula: C16H18O5
• Molecular Weight: 290.31 g/mol
• IUPAC Name: 5,7-dimethoxy-8-(3-methylbut-2-enoxy)chromen-2-one
• Standard InChI: InChI=1S/C16H18O5/c1-10(2)7-8-20-16-13(19-4)9-12(18-3)11-5-6-14(17)21-15(11)16/h5-7,9H,8H2,1-4H3
• Standard InChI Key: BSOMOYSKROCRIG-UHFFFAOYSA-N
• SMILES: CC(=CCOC1=C(C=C(C2=C1OC(=O)C=C2)OC)OC)C
• Canonical SMILES: CC(=CCOC1=C(C=C(C2=C1OC(=O)C=C2)OC)OC)C
• Appearance: Cryst.

Introduction

Chemical Properties of Artanin

Molecular Structure and Formula

Artanin possesses a molecular formula of C16H18O5, representing its composition of 16 carbon atoms, 18 hydrogen atoms, and 5 oxygen atoms. This composition corresponds to a molecular weight of 290.31 g/mol according to PubChem calculations, though a slightly different value of 290.11 g/mol has also been reported. The slight discrepancy in molecular weight values may be due to different calculation methods or rounding practices.

The structural backbone of Artanin consists of a coumarin (2H-1-benzopyran-2-one) core with specific substitution patterns. The molecule features methoxy groups at positions 5 and 7, and a prenyloxy group (3-methylbut-2-enoxy) at position 8 of the coumarin structure.

Physical and Chemical Characteristics

Table 1: Physical and Chemical Properties of Artanin

Property	Value
Molecular Formula	C16H18O5
Molecular Weight	290.31 g/mol
Alternative Molecular Weight	290.11 g/mol
Structure Type	Simple Phenylpropanoid
Core Structure	Coumarin (2H-1-benzopyran-2-one)
Creation Date in PubChem	February 9, 2007
Last Modified in PubChem	March 1, 2025

Natural Sources of Artanin

Plant Sources

Artanin has been documented to occur naturally in specific plant species of the Artemisia genus:

• Artemisia tanacetifolia

• Artemisia atrata

As noted in PubChem, Artanin "has been reported in Artemisia tanacetifolia and Artemisia atrata with data available". The Artemisia genus is known to contain a diverse array of bioactive compounds, and different species within this genus often have distinct phytochemical profiles.

Identification and Characterization

Chemical Identifiers

Table 2: Chemical Identifiers for Artanin

Identifier Type	Value
PubChem CID	14841901
CAS Registry Number	96917-26-9
ChEMBL ID	CHEMBL594165
Metabolomics Workbench ID	143224
Nikkaji Number	J2.581.175E
Wikidata	Q104945339

These identifiers are important for cross-referencing Artanin across different chemical and biological databases, facilitating research and information retrieval about this compound.

Synonyms and Nomenclature

Artanin is known by several chemical names and synonyms, primarily representing its systematic chemical nomenclature according to different naming conventions:

Table 3: Synonyms for Artanin

Synonym
5,7-Dimethoxy-8-(3-methylbut-2-enoxy)chromen-2-one
5,7-Dimethoxy-8-[(3-methyl-2-buten-1-yl)oxy]-2H-1-benzopyran-2-one
2H-1-Benzopyran-2-one, 5,7-dimethoxy-8-[(3-methyl-2-butenyl)oxy]-
8-(3-Methyl-2-butenyloxy)-5,7-dimethoxycoumarin
7,8-dimethoxy-5-(3-methylbut-2-enoxy)chromen-2-one

These systematic names provide different ways of describing the same chemical structure, following various chemical nomenclature conventions.

Research and Applications

Current Research Status

Based on the available search results, specific research focusing on Artanin appears to be limited. The existing documentation primarily focuses on its chemical identification and botanical sources rather than detailed investigations of its biological activities or potential applications.

Limitations and Future Perspectives

Research Gaps

Several significant gaps exist in the current knowledge about Artanin:

• Detailed biological activities and pharmacological properties

• Toxicological profile and safety considerations

• Comprehensive physical and chemical property data

• Biosynthetic pathways and regulation in plant sources

• Potential applications in medicine, agriculture, or other fields

Future Research Directions

Future research efforts could focus on:

• Comprehensive characterization of Artanin's biological activities

• Investigation of its presence in other plant species beyond the Artemisia genus

• Development of efficient extraction and purification methods

• Exploration of structure-activity relationships through synthesis of derivatives

• Assessment of its potential therapeutic applications